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Compound of Interest

Compound Name: MS6105

Cat. No.: B12397506 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical compounds like MS6105 are paramount for ensuring

laboratory safety and environmental protection. MS6105 is a potent and selective lactate

dehydrogenase (LDH) degrader, classified as a Proteolysis Targeting Chimera (PROTAC). Due

to its biological activity, all materials contaminated with MS6105 should be treated as

hazardous chemical waste. This guide provides essential, step-by-step procedures for the safe

disposal of MS6105 and associated materials.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). A thorough risk assessment should be conducted for all

procedures involving MS6105.
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PPE Category Item
Specifications &
Recommendations

Eye/Face Protection Safety Goggles/Shield

Always wear safety goggles

with side shields. A face shield

is recommended when there is

a significant risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or butyl gloves are

mandatory. Inspect gloves for

tears before use and change

them immediately if

contaminated.

Body Protection Laboratory Coat

A fully buttoned, flame-

resistant lab coat is required to

protect skin and clothing. For

higher-risk procedures, a

chemical-resistant apron may

be necessary.

Respiratory Protection Respirator

A respirator may be required

when handling the solid

compound to avoid dust

inhalation or when working

with solutions in poorly

ventilated areas.

Experimental Protocol for Disposal of MS6105
The primary method for the disposal of MS6105 and its related waste is through your

institution's Environmental Health and Safety (EHS) program or a licensed chemical waste

disposal company. Under no circumstances should MS6105 or its contaminated materials be

disposed of in regular trash or down the drain.

Materials:

Designated hazardous waste containers (for solid and liquid waste)
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Heavy-duty plastic bags for lining solid waste containers

Leak-proof, shatter-resistant containers for liquid waste

Hazardous waste labels

Personal Protective Equipment (PPE) as specified above

Inert absorbent material (e.g., vermiculite, sand) for spill cleanup

Procedure:

Waste Segregation:

Treat all materials that have come into contact with MS6105 as hazardous waste. This

includes:

Unused or expired MS6105 powder.

Solutions containing MS6105.

Contaminated labware (e.g., pipette tips, centrifuge tubes, vials).

Contaminated consumables (e.g., absorbent paper, wipes).

Contaminated PPE (e.g., gloves, disposable lab coats).

Solid Waste Collection:

Place a heavy-duty plastic bag inside a designated solid hazardous waste container.

Collect all solid waste, including contaminated labware, consumables, and PPE, in this

container.

Once the container is full, securely seal the plastic bag and then the container lid.

Liquid Waste Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12397506?utm_src=pdf-body
https://www.benchchem.com/product/b12397506?utm_src=pdf-body
https://www.benchchem.com/product/b12397506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MS6105 is soluble in Dimethyl Sulfoxide (DMSO). All liquid waste containing MS6105 and

DMSO must be collected as hazardous waste.

Collect all liquid waste in a designated, sealed, and shatter-resistant container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

EHS office.

Labeling:

Clearly and accurately label all waste containers. The label should include:

The words "Hazardous Waste".

The full chemical name: "MS6105 (LDH PROTAC Degrader)".

List all constituents, including solvents (e.g., Dimethyl Sulfoxide) and their approximate

concentrations.

The date of accumulation.

The name of the principal investigator or research group.

Storage:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

This area should be well-ventilated, and containers should be stored away from

incompatible materials.

Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. Follow all institutional and local regulations for hazardous waste

disposal.

Spill Management
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In the event of a spill, evacuate the area and ensure it is well-ventilated. Wearing appropriate

PPE, contain the spill with an inert absorbent material. Collect the absorbed material into a

designated hazardous waste container and decontaminate the spill area. All materials used for

cleanup must also be disposed of as hazardous waste.
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Caption: Workflow for the proper disposal of MS6105 waste.
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Signaling Pathway of MS6105 Action
MS6105 functions as a PROTAC, hijacking the cell's natural protein disposal system to

degrade lactate dehydrogenase (LDH).
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Caption: Mechanism of MS6105-induced degradation of LDH.

To cite this document: BenchChem. [Proper Disposal of MS6105: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397506#ms6105-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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